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Compound of Interest

Compound Name:
Benzenethionosulfonic acid

sodium salt

Cat. No.: B160334 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of the known chemical properties of

benzenethionosulfonic acid sodium salt. While this compound is noted in chemical literature

and available commercially, detailed experimental protocols, extensive spectroscopic

characterizations, and in-depth biological studies are not widely available in the public domain.

This document consolidates the existing data and provides context based on the broader class

of aryl thiosulfonates.

Core Chemical and Physical Properties
Benzenethionosulfonic acid sodium salt, also known as sodium benzenethiosulfonate, is an

organosulfur compound with the chemical formula C₆H₅NaO₂S₂. It belongs to the class of

thiosulfonates, which are characterized by the R-S(O)₂-S-R' functional group. In this case, it is

the sodium salt of benzenethionosulfonic acid.

Physicochemical Data
The following table summarizes the key physicochemical properties of benzenethionosulfonic
acid sodium salt. It is important to note that some of this data is based on calculations and

may not have been experimentally verified.
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Property Value Source

CAS Number 1887-29-2 [1]

Molecular Formula C₆H₅NaO₂S₂ [1]

Molecular Weight 196.22 g/mol

Melting Point 275 °C (with decomposition)

Appearance

Not specified (commercially

available as a technical grade

solid)

Solubility
High solubility in aqueous

environments is suggested.
[2]

Stability

Stable under normal

conditions, but may be

hygroscopic.

[1]
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Synthesis and Reactivity
Detailed, step-by-step synthesis protocols for benzenethionosulfonic acid sodium salt are

not readily available in peer-reviewed literature. However, general methods for the synthesis of

aryl thiosulfonates have been described. One common approach involves the reaction of an

arenesulfinyl chloride with a suitable sulfur source.

A plausible synthetic pathway could involve the controlled oxidation of a thiophenol derivative

followed by salt formation, or the reaction of a sulfonyl chloride with a sulfide salt. A recent

publication demonstrated the use of sodium benzenethiosulfonate as a starting material for the

synthesis of 1,3-dibenzenesulfonylpolysulfane (DBSPS) by reacting it with acetyl chloride,

indicating its utility as a reagent in further chemical synthesis.[3]
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The reactivity of benzenethionosulfonic acid sodium salt is characterized by the

thiosulfonate group. It can act as a nucleophile and is used in reactions to prepare thiol

compounds.[2] The sulfur-sulfur bond in the thiosulfonate moiety is susceptible to cleavage by

nucleophiles, making it a useful synthon in organic chemistry.

Logical Synthesis Workflow
The following diagram illustrates a generalized, logical workflow for the potential synthesis of

benzenethionosulfonic acid sodium salt, based on common reactions in organosulfur

chemistry.
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Caption: A potential synthesis route for benzenethionosulfonic acid sodium salt.

Experimental Protocols
General Analytical Approach
Specific, validated analytical methods for the routine analysis of benzenethionosulfonic acid
sodium salt are not detailed in the available literature. However, based on the analysis of

related thiosulfinates and thiosulfonates, High-Performance Liquid Chromatography (HPLC)

would be a suitable technique.[4][5] A reversed-phase C18 column with a suitable mobile
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phase, likely a buffered aqueous-organic mixture, and UV detection would be a logical starting

point for method development.

Hypothetical Analytical Workflow
The following diagram outlines a hypothetical workflow for the analysis of

benzenethionosulfonic acid sodium salt using HPLC.
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Hypothetical HPLC Analysis Workflow
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Proposed Mechanism of PDI Inhibition by Thiosulfonates
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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